Cas no 524066-45-3 (4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-)

4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)- structure
524066-45-3 structure
Product Name:4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
CAS No:524066-45-3
MF:C11H19N3O
MW:209.288062334061
CID:1577436
Update Time:2024-08-24

4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
    • 4(3H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
    • (2-ethylpentyl)isocytosine
    • Inchi: 1S/C11H19N3O/c1-3-5-6-8(4-2)9-7-10(15)14-11(12)13-9/h7-8H,3-6H2,1-2H3,(H3,12,13,14,15)
    • InChI Key: LWWWIFNCDSOSIY-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C(CC)CCCC)=CC(=O)N1

Computed Properties

  • Exact Mass: 209.15297

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 329.9±25.0 °C(Predicted)
  • PSA: 67.48
  • pka: 9.83±0.50(Predicted)

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